Cas no 94023-70-8 (Propanoic acid,2-bromo-, 1,5-pentanediyl ester (9CI))

• Product Name: Propanoic acid,2-bromo-, 1,5-pentanediyl ester (9CI)
• CAS No: 94023-70-8
• MF: C₁₁H₁₈Br₂O₄
• MW: 374.066222667694
• CID: 807176
• PubChem ID: 208890
• Update Time: 2025-04-19

Propanoic acid,2-bromo-, 1,5-pentanediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-bromo-, 1,5-pentanediyl ester (9CI)
• 5-(2-bromopropanoyloxy)pentyl 2-bromopropanoate
• pentane-1,5-diyl bis(2-bromopropionate)
• NS00063440
• EINECS 301-668-9
• DTXSID00916632
• SCHEMBL3685424
• 94023-70-8
• pentane-1,5-diyl bis(2-bromopropanoate)

• Inchi： 1S/C11H18Br2O4/c1-8(12)10(14)16-6-4-3-5-7-17-11(15)9(2)13/h8-9H,3-7H2,1-2H3
• InChI Key： KPMRDMGYLIQKQC-UHFFFAOYSA-N
• SMILES： BrC(C)C(=O)OCCCCCOC(C(C)Br)=O

Computed Properties

• Exact Mass: 373.95513g/mol
• Monoisotopic Mass: 371.95718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.6Ų